Cas no 1805500-39-3 (Methyl 3-aminomethyl-5-cyano-2-(trifluoromethoxy)phenylacetate)

• Product Name: Methyl 3-aminomethyl-5-cyano-2-(trifluoromethoxy)phenylacetate
• CAS No: 1805500-39-3
• MF: C₁₂H₁₁F₃N₂O₃
• MW: 288.222553491592
• CID: 4990021
• Update Time: 2025-06-10

Methyl 3-aminomethyl-5-cyano-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-5-cyano-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H11F3N2O3/c1-19-10(18)4-8-2-7(5-16)3-9(6-17)11(8)20-12(13,14)15/h2-3H,4,6,17H2,1H3
• InChI Key： CGYXHWQNPZAAOW-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=CC(C#N)=CC=1CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 1.5
• Topological Polar Surface Area: 85.3

Additional information on Methyl 3-aminomethyl-5-cyano-2-(trifluoromethoxy)phenylacetate

Methyl 3-aminomethyl-5-cyano-2-(trifluoromethoxy)phenylacetate (CAS No. 1805500-39-3): An Overview of Its Structure, Properties, and Applications

Methyl 3-aminomethyl-5-cyano-2-(trifluoromethoxy)phenylacetate (CAS No. 1805500-39-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its complex molecular framework, which includes a cyano group, a trifluoromethoxy substituent, and an aminomethyl moiety. These functional groups contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of Methyl 3-aminomethyl-5-cyano-2-(trifluoromethoxy)phenylacetate is C₁₂H₁₁FN₂O₃, and its molecular weight is approximately 266.22 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 3-cyanophenol with trifluoromethanesulfonyl chloride to form the trifluoromethoxy derivative, followed by further functionalization to introduce the aminomethyl and methyl ester groups.

In terms of physical properties, Methyl 3-aminomethyl-5-cyano-2-(trifluoromethoxy)phenylacetate is a solid at room temperature with a melting point ranging from 110°C to 115°C. It is moderately soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound's stability is influenced by factors such as pH, temperature, and exposure to light, which should be carefully controlled during storage and handling.

The unique combination of functional groups in Methyl 3-aminomethyl-5-cyano-2-(trifluoromethoxy)phenylacetate imparts several important chemical properties that make it an attractive candidate for various applications. The cyano group is known for its strong electron-withdrawing effect, which can influence the electronic properties of the molecule and enhance its reactivity in certain reactions. The trifluoromethoxy substituent adds fluorine atoms to the molecule, which can improve metabolic stability and lipophilicity—key factors in drug design. The aminomethyl group provides a reactive site for further chemical modification, allowing for the synthesis of a wide range of derivatives.

Recent research has focused on the potential applications of Methyl 3-aminomethyl-5-cyano-2-(trifluoromethoxy)phenylacetate in pharmaceutical development. Studies have shown that compounds with similar structural features exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of tumor growth in vitro and in vivo models. Another study in the European Journal of Medicinal Chemistry highlighted the potential of these compounds as selective inhibitors of specific enzymes involved in inflammatory pathways.

The versatility of Methyl 3-aminomethyl-5-cyano-2-(trifluoromethoxy)phenylacetate extends beyond pharmaceutical applications. It has also been explored as an intermediate in the synthesis of agrochemicals, materials science, and other industrial processes. Its ability to undergo selective chemical transformations makes it a valuable building block for the development of new molecules with tailored properties.

In conclusion, Methyl 3-aminomethyl-5-cyano-2-(trifluoromethoxy)phenylacetate (CAS No. 1805500-39-3) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in chemistry and related disciplines.